Cas no 851854-80-3 (2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)-)

2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)- structure
851854-80-3 structure
Product Name:2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)-
CAS No:851854-80-3
MF:C9H8FNO
MW:165.164325714111
CID:1839604
PubChem ID:11344196
Update Time:2025-04-21

2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3-(5-fluoro-6-methyl-2-pyridinyl)-
    • 851854-80-3
    • F2167-5489
    • AKOS040816004
    • 3-(5-fluoro-6-methylpyridin-2-yl)prop-2-yn-1-ol
    • SCHEMBL5698278
    • Inchi: 1S/C9H8FNO/c1-7-9(10)5-4-8(11-7)3-2-6-12/h4-5,12H,6H2,1H3
    • InChI Key: CPSRLAWODGNAFJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C#CCO)N=C1C

Computed Properties

  • Exact Mass: 165.058992041g/mol
  • Monoisotopic Mass: 165.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 33.1Ų
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